![molecular formula C24H35N3O4 B1228865 ethyl 4-{[N-(cyclohexylcarbonyl)phenylalanyl]amino}piperidine-1-carboxylate](/img/structure/B1228865.png)
ethyl 4-{[N-(cyclohexylcarbonyl)phenylalanyl]amino}piperidine-1-carboxylate
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Overview
Description
4-[[2-[[cyclohexyl(oxo)methyl]amino]-1-oxo-3-phenylpropyl]amino]-1-piperidinecarboxylic acid ethyl ester is a phenylalanine derivative.
Scientific Research Applications
1. Antituberculosis Activity
Ethyl 4-{[N-(cyclohexylcarbonyl)phenylalanyl]amino}piperidine-1-carboxylate has been studied in the context of antituberculosis activity. A compound closely related to it showed promising activity against Mycobacterium tuberculosis, including inhibition of DNA gyrase and ATPase assays in Mycobacterium smegmatis (Jeankumar et al., 2013).
2. Aminocarbonylation Reactions
This compound has been used as a nucleophile in palladium-catalyzed aminocarbonylation reactions. Its structure, which includes the piperidine moiety, makes it a suitable candidate for these types of chemical reactions (Takács et al., 2014).
3. Potentiation of Ubiquitin C-terminal Hydrolase-L1
Compounds similar to this compound have been studied for their potential in potentiating Ubiquitin C-terminal hydrolase-L1 (UCH-L1), an enzyme involved in protein degradation (Mambourg et al., 2021).
4. Synthesis of Benzofuro[3,2‐d]pyrimidines
The compound has been used in the synthesis of benzofuro[3,2‐d]pyrimidines, showcasing its versatility in chemical synthesis and the development of new molecules with potential pharmacological properties (Bodke & Sangapure, 2003).
5. Development of Acetylcholinesterase Inhibitors
This compound derivatives have been investigated for their potential as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in neurological disorders such as Alzheimer’s disease (Khalid et al., 2014).
Properties
Molecular Formula |
C24H35N3O4 |
---|---|
Molecular Weight |
429.6 g/mol |
IUPAC Name |
ethyl 4-[[2-(cyclohexanecarbonylamino)-3-phenylpropanoyl]amino]piperidine-1-carboxylate |
InChI |
InChI=1S/C24H35N3O4/c1-2-31-24(30)27-15-13-20(14-16-27)25-23(29)21(17-18-9-5-3-6-10-18)26-22(28)19-11-7-4-8-12-19/h3,5-6,9-10,19-21H,2,4,7-8,11-17H2,1H3,(H,25,29)(H,26,28) |
InChI Key |
DLHXECUKFCNUOI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3CCCCC3 |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3CCCCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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